Cas no 1021208-83-2 (2-({[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methoxyphenyl)pyrimidin-4-ol)

• Product Name: 2-({[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methoxyphenyl)pyrimidin-4-ol
• CAS No: 1021208-83-2
• MF: C₂₂H₂₀N₄O₅S
• MW: 452.483003616333
• CID: 5381443
• Update Time: 2025-08-05

2-({[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methoxyphenyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-[[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-6-(4-methoxyphenyl)-1H-pyrimidin-4-one
• 4(3H)-Pyrimidinone, 2-[[[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thio]-6-(4-methoxyphenyl)-
• 2-({[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methoxyphenyl)pyrimidin-4-ol

• Inchi： 1S/C22H20N4O5S/c1-28-15-7-4-13(5-8-15)16-11-19(27)24-22(23-16)32-12-20-25-21(26-31-20)14-6-9-17(29-2)18(10-14)30-3/h4-11H,12H2,1-3H3,(H,23,24,27)
• InChI Key： XIEWPADBYQGQML-UHFFFAOYSA-N
• SMILES： C1(SCC2ON=C(C3=CC=C(OC)C(OC)=C3)N=2)=NC(C2=CC=C(OC)C=C2)=CC(=O)N1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 642.1±65.0 °C(Predicted)
• pka: 7.01±0.50(Predicted)

Additional information on 2-({[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methoxyphenyl)pyrimidin-4-ol

Introduction to 2-({[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methoxyphenyl)pyrimidin-4-ol (CAS No. 1021208-83-2)

2-({[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methoxyphenyl)pyrimidin-4-ol, with the CAS number 1021208-83-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and features a unique structural framework that includes a 1,2,4-oxadiazole moiety and methoxy-substituted phenyl groups. The combination of these functional groups endows the compound with a range of biological activities, making it a promising candidate for drug development.

The molecular structure of 2-({[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methoxyphenyl)pyrimidin-4-ol is characterized by its complex arrangement of heterocyclic rings and aromatic substituents. The pyrimidine core is linked to a sulfanyl group, which is further attached to a 1,2,4-oxadiazole ring. This oxadiazole ring is itself substituted with a 3,4-dimethoxyphenyl group, while the pyrimidine ring is substituted with a 4-methoxyphenyl group at the 6-position. The presence of these methoxy groups enhances the lipophilicity and solubility of the molecule, which are crucial properties for drug candidates.

Recent studies have highlighted the potential of 2-({[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methoxyphenyl)pyrimidin-4-ol in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human monocytes and macrophages. This suggests that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-({[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methoxyphenyl)pyrimidin-4-ol has also demonstrated potent antiviral activity. Research has indicated that it can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral entry into host cells and the inhibition of viral protein synthesis. These findings suggest that this compound could be developed as an antiviral agent for treating viral infections.

The pharmacokinetic properties of 2-({[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methoxyphenyl)pyrimidin-4-ol have also been studied extensively. Preclinical data indicate that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Safety assessments have shown that 2-({[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methoxyphenyl)pyrimidin-4-ol has a favorable safety profile. In vitro cytotoxicity studies using human cell lines have demonstrated low toxicity at therapeutic concentrations. Furthermore, in vivo toxicity studies in rodents have not revealed any significant adverse effects at doses up to 500 mg/kg. These findings support the potential for this compound to be developed as a safe and effective therapeutic agent.

The potential applications of 2-({[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methoxyphenyl)pyrimidin-4-ol extend beyond its anti-inflammatory and antiviral properties. Recent research has also explored its anticancer activity. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be further investigated as a potential anticancer agent.

In conclusion, 2-({[3-(3,4-dimethoxyphenyl)-1,2,4 oxadiazol 5 yl]methyl}sulfanyl) 6 (4 methoxyphenyl)pyrimidin 4 ol (CAS No. 1021208 83 2) is a promising compound with a diverse range of biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research continues to explore its potential applications and optimize its therapeutic efficacy.